![molecular formula C11H15BrN2O2S B3034331 1-[(4-Bromophenyl)sulfonyl]piperidin-4-amine CAS No. 1582141-75-0](/img/structure/B3034331.png)
1-[(4-Bromophenyl)sulfonyl]piperidin-4-amine
Overview
Description
1-(4-Bromophenyl)sulfonyl]piperidin-4-amine, also known as 4-bromo-N-((4-methylphenyl)sulfonyl)piperidin-4-amine, is an organic compound with the molecular formula C11H14BrNO2S. It is a colorless solid that is soluble in organic solvents. It is a versatile reagent used in organic synthesis, particularly in the synthesis of pharmaceuticals and other organic compounds.
Scientific Research Applications
Anticancer Properties
Compounds derived from piperidine-4-carboxylic acid ethyl ester, including derivatives similar to 1-[(4-Bromophenyl)sulfonyl]piperidin-4-amine, have been synthesized and evaluated for their anticancer potential. For example, compounds synthesized by Rehman et al. (2018) exhibited strong anticancer properties, suggesting that derivatives of this compound could be promising in cancer therapy (Rehman et al., 2018).
Antimicrobial Activity
Derivatives of this compound have also been studied for their antimicrobial properties. Vinaya et al. (2009) synthesized 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives, which showed significant potent antimicrobial activities against pathogens of tomato plants, indicating potential agricultural applications (Vinaya et al., 2009).
Enzyme Inhibition
Karaman et al. (2016) investigated the synthesis of sulfonyl hydrazones containing piperidine derivatives, showing potential in enzyme inhibition. This suggests that this compound derivatives could be relevant in the development of drugs targeting specific enzymes (Karaman et al., 2016).
Alzheimer’s Disease Treatment
Derivatives of this compound have been explored for potential drug candidates in the treatment of Alzheimer’s disease. Rehman et al. (2018) synthesized a series of N-substituted derivatives to evaluate them as new drug candidates for Alzheimer’s disease, highlighting their relevance in neurodegenerative disease research (Rehman et al., 2018).
Properties
IUPAC Name |
1-(4-bromophenyl)sulfonylpiperidin-4-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrN2O2S/c12-9-1-3-11(4-2-9)17(15,16)14-7-5-10(13)6-8-14/h1-4,10H,5-8,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBOGRHUUADZIJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)S(=O)(=O)C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001257713 | |
Record name | 1-[(4-Bromophenyl)sulfonyl]-4-piperidinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001257713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
883106-50-1 | |
Record name | 1-[(4-Bromophenyl)sulfonyl]-4-piperidinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=883106-50-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(4-Bromophenyl)sulfonyl]-4-piperidinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001257713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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